Ethyl 5-(5-bromo-2-chlorobenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(5-bromo-2-chlorobenzoyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C22H15BrClN3O4S/c1-2-31-22(30)18-15-11-32-20(25-19(28)14-10-12(23)8-9-16(14)24)17(15)21(29)27(26-18)13-6-4-3-5-7-13/h3-11H,2H2,1H3,(H,25,28)
• InChI Key: VOQMPISMOGFJHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=C(C=CC(=C3)Br)Cl)C4=CC=CC=C4
• Molecular Formula: C22H15BrClN3O4S
• Molecular Weight: 532.8 g/mol

Description

Ethyl 5-(5-bromo-2-chlorobenzamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C22H15BrClN3O4S and its molecular weight is 532.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Pyrimidine and Pyridazine Derivatives : Ethyl 6-bromomethyl-2-oxo-4-phenyl-l,2,3,4-tetrahydropyrimidine-5-carboxylate, a compound closely related to the subject chemical, has been used in the synthesis of new pyrimidine and pyrimido[4,5-d]pyridazine derivatives, showcasing its utility in the formation of complex heterocycles (Kheder, Mabkhot, & Farag, 2009).

• Antimicrobial Applications : Similar ethyl carboxylate derivatives have been synthesized and evaluated for antimicrobial properties, indicating potential applications in developing new antimicrobial agents (Farag, Kheder, & Mabkhot, 2008).

Chemical Reactions and Properties

• Alkylation and Ring Closure : Ethyl carboxylates resembling the subject chemical have been involved in alkylation reactions and ring closure to form pyrazolo[3,4-d]pyridazin-7-ones, demonstrating its reactivity and potential in complex organic syntheses (Matiichuk, Potopnyk, & Obushak, 2010).

• Cyclization Reactions and Enzymatic Activity : Cyclization reactions involving similar compounds have led to the formation of new pyrazolopyrimidin-4-ones. These compounds have shown potent effects on increasing the reactivity of certain enzymes, suggesting biochemical applications (Abd & Awas, 2008).

Novel Compounds and Syntheses

• Synthesis of Heterocycles : Starting with compounds structurally related to the ethyl carboxylate, a variety of heterocycles have been synthesized, highlighting the versatility of these compounds in organic synthesis (Deeb & El-Abbasy, 2006).

• Synthesis of Pyrimido Pyridazine Derivatives : Novel methods have been developed for synthesizing derivatives of pyrimido[4, 5-c]pyridazine, which involve reactions of similar ethyl carboxylates, showing its utility in creating novel organic molecules (Miyamoto, Kimura, Matsumoto, & Minami, 1978).